7-Bromo-5-methyl-3,4-dihydro-1H-quinolin-2-one

• IUPAC Name: 7-bromo-5-methyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C10H10BrNO/c1-6-4-7(11)5-9-8(6)2-3-10(13)12-9/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key: WKIHMYKGKJKXOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1CCC(=O)N2)Br
• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.10 g/mol
• CAS No.: 1784317-49-2

Description

7-Bromo-5-methyl-3,4-dihydro-1H-quinolin-2-one is a useful research compound. Its molecular formula is C10H10BrNO and its molecular weight is 240.1. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : 7-Bromo-5-methyl-3,4-dihydro-1H-quinolin-2-one has been synthesized using various methods. A notable approach is a one-pot synthesis method for N-substituted derivatives of this compound, demonstrating its versatility in chemical synthesis (Li, Li, & Gao, 2016).

• Tautomerism and Reactivity : This compound exhibits interesting tautomeric forms under different conditions, which is significant in understanding its chemical reactivity and potential applications in further synthetic processes (Ukrainets, Bereznyakova, & Turov, 2008).

Biological Activities

• Enzyme Inhibition Properties : It has been discovered to inhibit certain human carbonic anhydrase isoforms without hydrolyzing its lactam ring, a mechanism different from related compounds, indicating potential for developing new classes of enzyme inhibitors (Vullo et al., 2015).

• Potential in Drug Development : The structural uniqueness and chemical properties of this compound make it a candidate for further exploration in drug development, particularly in the design of new medicinal compounds (Wang, Zhao, & Kuo, 2001).

Advanced Materials and Catalysis

• Role in Material Synthesis : Its derivatives and related compounds are used in synthesizing advanced materials, highlighting its importance in materials science (Acheson, Procter, & Critchley, 1976).

• Catalytic Applications : The compound and its derivatives could potentially be used in catalysis, aiding in the development of more efficient and sustainable chemical processes (Klásek, Kořistek, Sedmera, & Halada, 2003).